Cas no 2006609-38-5 (Tert-butyl 3-(3-oxopentyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-(3-oxopentyl)pyrrolidine-1-carboxylate
• CAS No: 2006609-38-5
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6422512
• PubChem ID: 165468028
• Update Time: 2025-05-19

Tert-butyl 3-(3-oxopentyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-797133
• tert-butyl 3-(3-oxopentyl)pyrrolidine-1-carboxylate
• 2006609-38-5
• Tert-butyl 3-(3-oxopentyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C14H25NO3/c1-5-12(16)7-6-11-8-9-15(10-11)13(17)18-14(2,3)4/h11H,5-10H2,1-4H3
• InChI Key： XKHHKRQXMPHIJK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CCC(CC)=O)C1)=O

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 3-(3-oxopentyl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-(3-oxopentyl)pyrrolidine-1-carboxylate (CAS No. 2006609-38-5)

Tert-butyl 3-(3-oxopentyl)pyrrolidine-1-carboxylate, a compound with the chemical formula C₁₁H₁₈O₃, is a heterocyclic ester that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound is characterized by its tert-butyl group and a pyrrolidine ring functionalized with a (3-oxopentyl) side chain. The unique structural features of this molecule make it a promising candidate for various applications, particularly in the synthesis of bioactive molecules and the exploration of novel therapeutic pathways.

The CAS number 2006609-38-5 provides a unique identifier for this compound, facilitating its recognition and classification in scientific literature and databases. As a member of the pyrrolidine family, Tert-butyl 3-(3-oxopentyl)pyrrolidine-1-carboxylate exhibits properties that are influenced by both its cyclic structure and the presence of oxygen-containing functional groups. These characteristics have made it an object of interest for researchers investigating potential pharmacological activities.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for medicinal applications. Pyrrolidine derivatives, in particular, have shown promise as scaffolds for drug discovery due to their ability to mimic biological structures and interact with biological targets. The tert-butyl group in Tert-butyl 3-(3-oxopentyl)pyrrolidine-1-carboxylate contributes to the steric stability of the molecule, while the (3-oxopentyl) side chain introduces flexibility and potential for further functionalization. These features make it an attractive building block for the synthesis of more complex molecules.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. The pyrrolidine ring is a common motif in many bioactive molecules, including antibiotics, antivirals, and anti-inflammatory agents. By incorporating Tert-butyl 3-(3-oxopentyl)pyrrolidine-1-carboxylate into drug candidates, researchers can leverage its structural properties to enhance binding affinity and improve pharmacokinetic profiles. This approach has been successfully applied in various drug discovery programs, leading to the identification of novel compounds with improved therapeutic efficacy.

Recent studies have highlighted the importance of bioisosteric replacements in drug design, where structural analogs are used to maintain or improve biological activity while altering other properties such as solubility or metabolic stability. Tert-butyl 3-(3-oxopentyl)pyrrolidine-1-carboxylate fits well within this framework, as its structural features can be modified to explore different biological targets without significantly compromising its core pharmacophore. This flexibility has made it a valuable tool for medicinal chemists seeking to develop next-generation therapeutics.

The synthesis of Tert-butyl 3-(3-oxopentyl)pyrrolidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the (3-oxopentyl) side chain necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, enabling further exploration of its potential applications.

From a computational chemistry perspective, Tert-butyl 3-(3-oxopentyl)pyrrolidine-1-carboxylate has been studied using various modeling techniques to predict its biological activity and interactions with biological targets. Molecular docking simulations have shown that this compound can bind effectively to several enzymes and receptors involved in key metabolic pathways. These findings provide a rational basis for designing derivatives with enhanced binding affinity or selectivity.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development. Tert-butyl 3-(3-oxopentyl)pyrrolidine-1-carboxylate exemplifies how structural diversity can be leveraged to discover new therapeutic agents. Its unique combination of steric bulk from the tert-butyl group and functional flexibility from the (3-oxopentyl) side chain makes it an ideal candidate for further exploration.

In conclusion, Tert-butyl 3-(3-oxopentyl)pyrrolidine-1-carboxylate (CAS No. 2006609-38-5) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique features make it a valuable tool for drug discovery, offering opportunities to develop novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in future drug development efforts.